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Compound of Interest

Compound Name: 4-Ethyl-2-hydroxybenzoic acid

Cat. No.: B1266913 Get Quote

For Immediate Reference: This document outlines the essential safety and logistical

procedures for the proper disposal of 4-Ethyl-2-hydroxybenzoic acid, tailored for researchers,

scientists, and drug development professionals. Due to the absence of a specific Safety Data

Sheet (SDS) for this compound, the following guidelines are based on its known hazards and

general best practices for related chemical waste.

4-Ethyl-2-hydroxybenzoic acid is classified as a hazardous substance. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1].

Therefore, it is imperative that this chemical be disposed of in a manner that ensures the safety

of laboratory personnel and the environment.

Key Physical and Chemical Properties
A summary of the key quantitative data for 4-Ethyl-2-hydroxybenzoic acid is provided in the

table below. This information is critical for a comprehensive understanding of the chemical's

characteristics.

Property Value

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

CAS Number 22890-53-5
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(Data sourced from PubChem CID 261631[1])

Experimental Protocols for Disposal
The following protocols provide detailed methodologies for the safe disposal of 4-Ethyl-2-
hydroxybenzoic acid in a laboratory setting.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator is

necessary.

Spill Management
In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Clear the area of all non-essential personnel and ensure adequate

ventilation.

Containment: Prevent the spill from spreading by using a chemical absorbent material or by

creating a dike. Do not allow the chemical to enter drains or waterways.

Clean-up: Carefully sweep the solid material to avoid generating dust. Place the collected

material into a clearly labeled, sealed container for hazardous waste.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials should also be treated as hazardous waste.

Routine Disposal of Unused Product
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For the routine disposal of unused 4-Ethyl-2-hydroxybenzoic acid:

Waste Characterization: The chemical waste must be classified as hazardous.

Packaging: Place the chemical in its original container or a compatible, well-sealed

container. Ensure the container is clearly labeled with the chemical name and associated

hazards.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents[2].

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental waste management company. Always adhere to local, regional, and national

regulations for hazardous waste disposal[2][3]. Do not dispose of this chemical down the

drain or in regular trash.

Visualizing the Disposal Workflow
To further clarify the procedural logic, the following diagrams illustrate the key decision points

and workflows for the safe disposal of 4-Ethyl-2-hydroxybenzoic acid.
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Caption: Disposal Decision Workflow
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This diagram outlines the decision-making process for handling 4-Ethyl-2-hydroxybenzoic
acid, distinguishing between routine disposal and spill management. It emphasizes the

foundational step of wearing appropriate PPE and follows with the necessary procedures for

each scenario, culminating in the safe storage and professional disposal of the hazardous

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

